2-(Benzyloxy)-6-(chloromethyl)isonicotinaldehyde

• Molecular Formula: C14H12ClNO2
• Molecular Weight: 261.70 g/mol
• IUPAC Name: 2-(chloromethyl)-6-phenylmethoxypyridine-4-carbaldehyde
• InChI: InChI=1S/C14H12ClNO2/c15-8-13-6-12(9-17)7-14(16-13)18-10-11-4-2-1-3-5-11/h1-7,9H,8,10H2
• InChI Key: ZEFSDLMONXPKLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=CC(=N2)CCl)C=O

Description

2-(Benzyloxy)-6-(chloromethyl)isonicotinaldehyde is an organic compound that belongs to the class of isonicotinaldehydes It features a benzyloxy group and a chloromethyl group attached to the isonicotinaldehyde core

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Benzyloxy)-6-(chloromethyl)isonicotinaldehyde typically involves the introduction of the benzyloxy and chloromethyl groups onto the isonicotinaldehyde framework. One common method involves the reaction of isonicotinaldehyde with benzyl alcohol in the presence of a suitable catalyst to form the benzyloxy derivative. This is followed by chloromethylation using chloromethyl methyl ether or similar reagents under acidic conditions to introduce the chloromethyl group.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity this compound.

Chemical Reactions Analysis

Types of Reactions: 2-(Benzyloxy